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Compound of Interest

Compound Name: 2'-Chloro-5'-nitroacetophenone

CAS No.: 23082-50-0

Cat. No.: B1582321 Get Quote

2'-Chloro-5'-nitroacetophenone is a highly versatile scaffold in medicinal chemistry and

organic synthesis. Its structure, characterized by an acetophenone core functionalized with

both a halogen (chlorine) and a potent electron-withdrawing group (nitro), presents multiple

reactive sites. This unique electronic and structural arrangement allows for a diverse array of

chemical transformations, making it an invaluable starting material for constructing complex

molecular architectures.[1] The derivatives of this compound are precursors to a wide range of

biologically active molecules, including pharmaceuticals and agrochemicals.[2][3][4]

This guide provides a detailed exploration of the principal synthetic routes to functionalize 2'-
Chloro-5'-nitroacetophenone. We will delve into the chemical logic behind various

methodologies, offering field-proven protocols and insights to empower researchers in drug

discovery and chemical development. The narrative is structured around the three primary

reactive centers of the molecule: the acetyl group, the nitro group, and the chloro-substituted

aromatic ring.

Strategic Overview of Synthetic Transformations
The synthetic utility of 2'-Chloro-5'-nitroacetophenone stems from the distinct reactivity of its

functional groups. The following diagram provides a high-level overview of the primary

pathways for derivatization, which will be explored in detail throughout this guide.
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Acetyl Group Reactions Nitro Group Reactions Aromatic Ring Reactions

2'-Chloro-5'-nitroacetophenone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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